Cas no 6290-39-7 (Heptyl 1-hydroxycyclohexane-1-carboxylate)

Heptyl 1-hydroxycyclohexane-1-carboxylate structure
6290-39-7 structure
Product Name:Heptyl 1-hydroxycyclohexane-1-carboxylate
CAS No:6290-39-7
MF:C14H26O3
MW:242.354444980621
CID:1647784
PubChem ID:221700
Update Time:2025-04-21

Heptyl 1-hydroxycyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Heptyl 1-hydroxycyclohexane-1-carboxylate
    • heptyl 1-hydroxycyclohexanecarboxylate
    • NSC6662
    • AC1L5AO2
    • AC1Q675M
    • CTK5B6616
    • NSC-6662
    • AR-1J1560
    • AG-J-56730
    • heptyl 1-hydroxycyclohexanecarboxylate;
    • DTXSID20278224
    • 6290-39-7
    • Inchi: 1S/C14H26O3/c1-2-3-4-5-9-12-17-13(15)14(16)10-7-6-8-11-14/h16H,2-12H2,1H3
    • InChI Key: LLFUKNUDNPITNF-UHFFFAOYSA-N
    • SMILES: OC1(C(=O)OCCCCCCC)CCCCC1

Computed Properties

  • Exact Mass: 242.18800
  • Monoisotopic Mass: 242.18819469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53000
  • LogP: 3.19520
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